Tert-butyl 3-(3-piperidin-4-ylpropyl)piperidine-1-carboxylate;hydrochloride
Description
“Tert-butyl 3-(3-piperidin-4-ylpropyl)piperidine-1-carboxylate;hydrochloride” is a chemical compound with the CAS Number: 2551115-82-1 . It has a molecular weight of 346.94 . The compound is not intended for human or veterinary use but is used for research purposes.
Molecular Structure Analysis
The Inchi Code for “Tert-butyl 3-(3-piperidin-4-ylpropyl)piperidine-1-carboxylate;hydrochloride” is 1S/C18H34N2O2.ClH/c1-18(2,3)22-17(21)20-13-5-8-16(14-20)7-4-6-15-9-11-19-12-10-15;/h15-16,19H,4-14H2,1-3H3;1H . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
The physical and chemical properties of “Tert-butyl 3-(3-piperidin-4-ylpropyl)piperidine-1-carboxylate;hydrochloride” include a molecular weight of 346.94 . The compound is a salt with chloride (Cl) as the counterion . Unfortunately, specific physical properties such as melting point, boiling point, and solubility were not found in the available resources.Scientific Research Applications
- EN300-27692138 has drawn attention due to its potential as an anticancer agent. Researchers have explored its effects on tumor cell growth, apoptosis, and metastasis inhibition. Preclinical studies suggest that it may interfere with key signaling pathways involved in cancer progression .
- The compound’s neuroprotective properties have been investigated in models of neurodegenerative diseases such as Alzheimer’s and Parkinson’s. EN300-27692138 may modulate oxidative stress, inflammation, and neuronal survival pathways .
- Medicinal chemists have synthesized EN300-27692138 derivatives to explore structure-activity relationships. These studies aim to optimize its pharmacological properties, enhance selectivity, and improve drug-like characteristics .
- Researchers have developed efficient synthetic routes for EN300-27692138 and related compounds. These methods contribute to the broader field of organic synthesis and provide access to diverse piperidine-based molecules .
- Efforts have been made to identify specific protein targets of EN300-27692138. Understanding its interactions with cellular proteins can guide drug discovery and mechanism-of-action studies .
- EN300-27692138 has been screened in various biological assays to assess its effects on cellular processes. These include cell viability assays, receptor binding studies, and functional assays in relevant cell lines .
Anticancer Properties
Neuroprotection and Neurodegenerative Diseases
Chemical Biology and Medicinal Chemistry
Synthetic Methodology and Organic Chemistry
Molecular Target Identification
Biological Assays and High-Throughput Screening
If you’d like more detailed information on any of these areas or have additional questions, feel free to ask
properties
IUPAC Name |
tert-butyl 3-(3-piperidin-4-ylpropyl)piperidine-1-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H34N2O2.ClH/c1-18(2,3)22-17(21)20-13-5-8-16(14-20)7-4-6-15-9-11-19-12-10-15;/h15-16,19H,4-14H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMFRDKZPWNWBFD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)CCCC2CCNCC2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H35ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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